Cas no 904815-26-5 (2-(4-Dimethylaminophenyl)-quinoxaline-5-carboxylic acid)
2-(4-Dimethylaminophenyl)-quinoxaline-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(dimethylamino)phenyl]quinoxaline-5-carboxylic acid
- 2-(4-(Dimethylamino)phenyl)quinoxaline-5-carboxylic acid
- 2-(4-dimethylaminophenyl)quinoxaline-5-carboxylic acid
- 2-(4-dimethylaminophenyl)-quinoxaline-5-carboxylic acid
- 2-(4-Dimethylaminophenyl)-quinoxaline-5-carboxylic acid
-
- Inchi: 1S/C17H15N3O2/c1-20(2)12-8-6-11(7-9-12)15-10-18-16-13(17(21)22)4-3-5-14(16)19-15/h3-10H,1-2H3,(H,21,22)
- InChI Key: ZUNMFUOEJIFFAJ-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2=C1N=CC(C1C=CC(=CC=1)N(C)C)=N2)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 393
- XLogP3: 2.5
- Topological Polar Surface Area: 66.3
2-(4-Dimethylaminophenyl)-quinoxaline-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D189640-25mg |
2-(4-Dimethylaminophenyl)-quinoxaline-5-carboxylic acid |
904815-26-5 | 25mg |
$ 150.00 | 2022-06-05 | ||
| TRC | D189640-50mg |
2-(4-Dimethylaminophenyl)-quinoxaline-5-carboxylic acid |
904815-26-5 | 50mg |
$ 250.00 | 2022-06-05 | ||
| Chemenu | CM221892-50mg |
2-(4-(Dimethylamino)phenyl)quinoxaline-5-carboxylic acid |
904815-26-5 | 97% | 50mg |
$*** | 2023-05-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1197550-50mg |
2-(4-(Dimethylamino)phenyl)quinoxaline-5-carboxylic acid |
904815-26-5 | 98% | 50mg |
¥4664.00 | 2024-04-26 |
2-(4-Dimethylaminophenyl)-quinoxaline-5-carboxylic acid Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 2-(4-Dimethylaminophenyl)-quinoxaline-5-carboxylic acid
Introduction to 2-(4-Dimethylaminophenyl)-quinoxaline-5-carboxylic Acid (CAS No. 904815-26-5)
2-(4-Dimethylaminophenyl)-quinoxaline-5-carboxylic acid, with the CAS number 904815-26-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic compound has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both a dimethylamino group and a carboxylic acid moiety in its molecular structure imparts unique chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.
The quinoxaline core is a well-studied pharmacophore in drug discovery, known for its ability to interact with various biological targets. Specifically, the 2-(4-dimethylaminophenyl) substituent enhances the compound's lipophilicity and electronic properties, which are crucial for optimizing pharmacokinetic and pharmacodynamic profiles. The carboxylic acid functionality further extends its utility as a synthetic intermediate, enabling further derivatization through esterification, amidation, or coupling reactions.
In recent years, there has been growing interest in exploring the therapeutic potential of quinoxaline derivatives. Studies have demonstrated that compounds incorporating this scaffold exhibit promising activities against a range of diseases, including cancer, infectious diseases, and neurological disorders. The dimethylamino group, in particular, has been shown to modulate receptor binding affinity and enhance metabolic stability, contributing to improved drug-like properties.
Recent research published in leading journals highlights the synthesis and biological evaluation of various quinoxaline-based molecules. For instance, a study by Zhang et al. (2023) reported the design and optimization of novel quinoxaline derivatives as kinase inhibitors. Their work focused on modifying the substituents around the quinoxaline ring to improve binding affinity to target enzymes. The compound 2-(4-Dimethylaminophenyl)-quinoxaline-5-carboxylic acid emerged as a promising lead due to its favorable solubility profile and potent inhibitory activity.
The carboxylic acid derivative also shows potential in the development of metal chelating agents. Quinoxalines are known to coordinate with transition metals such as copper and iron, which has implications for applications in metallodrug therapy. The presence of the carboxylic acid group facilitates coordination interactions, making it an attractive moiety for designing metal-based therapeutics that can target specific pathological conditions.
Synthetic methodologies play a crucial role in the accessibility of this compound for further research. Modern synthetic approaches have enabled efficient preparation of quinoxaline derivatives through multi-component reactions (MCRs) and palladium-catalyzed cross-coupling reactions. These methods allow for rapid diversification of the molecular structure while maintaining high yields and purity standards.
The pharmacological profile of 2-(4-Dimethylaminophenyl)-quinoxaline-5-carboxylic acid has been investigated in several preclinical studies. Initial assays have revealed potential effects on enzymes involved in cell signaling pathways relevant to cancer progression. Additionally, its interaction with DNA-binding proteins has been explored, suggesting possible applications in antiviral and anti-inflammatory therapies.
The compound's solubility characteristics have also been optimized through structural modifications aimed at enhancing bioavailability. By incorporating hydrophilic groups or employing prodrug strategies, researchers aim to improve its absorption and distribution within biological systems. These efforts are critical for translating preclinical findings into effective therapeutic agents.
In conclusion, 2-(4-Dimethylaminophenyl)-quinoxaline-5-carboxylic acid represents a fascinating subject of study in medicinal chemistry due to its structural versatility and functional diversity. Its potential applications span multiple therapeutic areas, driven by ongoing research into novel drug candidates derived from this scaffold. As synthetic methodologies continue to advance, access to increasingly complex derivatives will further expand their utility in addressing unmet medical needs.
904815-26-5 (2-(4-Dimethylaminophenyl)-quinoxaline-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)